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Compound of Interest

Compound Name: Saffron oil

Cat. No.: B037521

For researchers, scientists, and professionals in drug development, the safe handling of all
laboratory materials is paramount. This guide provides essential safety and logistical
information for the use of Saffron oil, ensuring the protection of personnel and the integrity of

your work.

Essential Safety Data

While comprehensive toxicological data for pure Saffron oil is not fully established, the
following information, compiled from various safety data sheets for saffron oil and saffron-
containing mixtures, provides a baseline for safe handling procedures.
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Parameter Value Notes

For pure Saffron Oil. Saffron-
) containing fragrance oils may

Flash Point > 250 °C (Closed Cup) ]
have lower flash points (e.qg.,

97°C).[1]

For a saffron-containing
fragrance oil. May be harmful if
. swallowed.[2] For saffron
Oral Acute Toxicity (LD50) 2118.64 mg/kg (Rat) )
stigma and petal extracts,
LD50 values in mice were 1.6

g/kg and 6 g/kg respectively.[3]

For a saffron-containing
Dermal Acute Toxicity (LD50) 4119.49 mg/kg (Rabbit) fragrance oil. May be harmful

in contact with skin.[2]

For a saffron-containing
72.69 mg/L/4 hr (Rat) fragrance oil. May be harmful if
inhaled.[2]

Inhalation Acute Toxicity
(LC50)

No PEL, TLV, or other
i o ) recommended exposure limits
Occupational Exposure Limits Not established )
have been established for

Saffron oil.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Saffron oil is crucial for laboratory safety. The following
step-by-step guidance outlines the procedures for receiving, storing, using, and disposing of
Saffron oil.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,
and date of receipt.
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» Storage: Store Saffron oil in a cool, dry, and well-ventilated area, away from heat, open
flames, and strong oxidizing agents.[1][4] The storage container should be tightly closed to
prevent the release of vapors.

Handling and Use

o Ventilation: Always handle Saffron oil in a well-ventilated area, such as a chemical fume
hood, to minimize inhalation of vapors.[1][5]

o Personal Protective Equipment (PPE): The following PPE is mandatory when handling
Saffron oil:

[¢]

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[1][5]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[1] Avoid
using latex gloves as they may offer less protection.

o Body Protection: A lab coat or chemical-resistant apron should be worn to protect against
skin contact.[1]

o Respiratory Protection: If working outside of a fume hood or in an area with insufficient
ventilation, a respirator may be necessary.[1][5]

e Hygiene: Avoid eating, drinking, or smoking in areas where Saffron oil is handled. Wash
hands thoroughly after handling.[4]

Spill Management

o Small Spills: For small spills, absorb the oil with an inert material such as sand, earth, or
vermiculite.[1] Place the absorbed material into a sealed container for disposal.

o Large Spills: In the event of a large spill, evacuate the area and ensure adequate ventilation.
Contain the spill using a non-combustible absorbent material. Prevent the spill from entering
drains or waterways.

Disposal Plan
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Proper disposal of Saffron oil and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

e Unused Saffron Oil: Unused or waste Saffron oil should be treated as hazardous waste.
Do not dispose of it down the drain.[2][6] It should be collected in a clearly labeled, sealed
container.

o Contaminated Materials: All materials that have come into contact with Saffron oil, such as
gloves, absorbent pads, and empty containers, should also be considered hazardous waste.

o Waste Management: Arrange for the disposal of all Saffron oil waste through a licensed
hazardous waste management company. "Lab pack" services can be a convenient and
compliant method for the disposal of laboratory chemicals.[7] For small quantities from
individual consumers, contacting the local waste management authority for guidance on
hazardous fluid disposal is recommended.[6]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Saffron oil in a
laboratory setting.
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Safe handling workflow for Saffron oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. eshop.lazenskakava.cz [eshop.lazenskakava.cz]
. calcandlesupply.com [calcandlesupply.com]

. Toxicology effects of saffron and its constituents: a review - PMC [pmc.ncbi.nlm.nih.gov]

. echemi.com [echemi.com]

1
2
3

e 4. freshskin.co.uk [freshskin.co.uk]
5
6. aromaweb.com [aromaweb.com]
7

. Waste Disposal in Laboratory - Environmental Marketing Services [emsllcusa.com]

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Saffron Qil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037521#personal-protective-equipment-for-handling-
saffron-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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